Cas no 1804251-37-3 (2-(2-Bromopropanoyl)-5-hydroxymandelic acid)

• Product Name: 2-(2-Bromopropanoyl)-5-hydroxymandelic acid
• CAS No: 1804251-37-3
• MF: C₁₁H₁₁BrO₅
• MW: 303.106043100357
• CID: 4940678
• Update Time: 2025-07-19

2-(2-Bromopropanoyl)-5-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromopropanoyl)-5-hydroxymandelic acid

• Inchi： 1S/C11H11BrO5/c1-5(12)9(14)7-3-2-6(13)4-8(7)10(15)11(16)17/h2-5,10,13,15H,1H3,(H,16,17)
• InChI Key： IRPVLQDCXXMEKT-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1C(C(=O)O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 306
• XLogP3: 1.4
• Topological Polar Surface Area: 94.8

Additional information on 2-(2-Bromopropanoyl)-5-hydroxymandelic acid

Introduction to 2-(2-Bromopropanoyl)-5-hydroxymandelic Acid (CAS No. 1804251-37-3)

2-(2-Bromopropanoyl)-5-hydroxymandelic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804251-37-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit structural features conducive to various biochemical interactions, making it a valuable intermediate in the development of novel therapeutic agents. The presence of both a brominated alkanoyl group and a hydroxymandelic acid moiety imparts unique reactivity and functional properties, which are exploited in synthetic methodologies and drug discovery processes.

The molecular structure of 2-(2-Bromopropanoyl)-5-hydroxymandelic acid consists of a benzene ring substituted with a hydroxyl group at the 5-position and an acylated side chain at the 2-position. The acyl group is derived from 2-bromopropanoic acid, introducing a bromine atom that serves as a versatile handle for further chemical modifications. This structural configuration allows the compound to participate in diverse chemical reactions, including nucleophilic additions, condensations, and coupling reactions, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a growing interest in exploiting brominated derivatives of carboxylic acids as key building blocks in medicinal chemistry. The bromine atom in 2-(2-Bromopropanoyl)-5-hydroxymandelic acid enhances its utility as a synthetic intermediate by facilitating cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl motifs, which are prevalent in many biologically active compounds. Furthermore, the hydroxymandelic acid moiety provides opportunities for further derivatization, enabling the synthesis of esters, amides, and other functionalized derivatives that may exhibit enhanced pharmacological properties.

One of the most compelling applications of 2-(2-Bromopropanoyl)-5-hydroxymandelic acid lies in its role as a precursor in the synthesis of enzyme inhibitors. The combination of an acyl group and a hydroxylated aromatic ring makes this compound an attractive scaffold for designing molecules that interact with biological targets. For instance, modifications at the 5-hydroxy position can lead to compounds with altered binding affinities to enzymes such as kinases or proteases. Such enzymes are often implicated in various pathological conditions, including cancer and inflammatory diseases. By leveraging the reactivity of the bromine atom and the hydrogen bonding potential of the hydroxyl group, researchers can fine-tune the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent studies have highlighted the importance of hydroxymandelic acid derivatives in drug development. These compounds have shown promise as inhibitors of β-secretase (BACE1), an enzyme involved in Alzheimer's disease pathogenesis. The structural features present in 2-(2-Bromopropanoyl)-5-hydroxymandelic acid, such as the aromatic ring system and the hydroxylated side chain, align well with the binding pockets of BACE1. This has prompted investigations into how modifications of this scaffold can enhance inhibitory activity while minimizing off-target effects. The bromine substituent further aids in this endeavor by allowing for selective functionalization through transition-metal-catalyzed reactions.

The pharmaceutical industry has increasingly recognized the value of multi-functionalized intermediates like 2-(2-Bromopropanoyl)-5-hydroxymandelic acid due to their versatility in generating structurally diverse libraries of compounds. High-throughput screening (HTS) campaigns often rely on such intermediates to identify hits with desirable biological activity. Once hits are identified, medicinal chemists can utilize the reactive handles present in these intermediates to optimize lead structures through structure-activity relationship (SAR) studies. The ability to introduce various substituents at multiple positions allows for rapid exploration of chemical space, accelerating the drug discovery pipeline.

In addition to its role in small-molecule drug development, 2-(2-Bromopropanoyl)-5-hydroxymandelic acid has found applications in materials science and agrochemical research. The unique combination of functional groups makes it a suitable candidate for synthesizing polymers with tailored properties or for developing novel pesticides that target specific biological pathways. For instance, derivatives of this compound have been explored as chiral auxiliaries or ligands in asymmetric synthesis, contributing to advancements in green chemistry initiatives.

The synthesis of 2-(2-Bromopropanoyl)-5-hydroxymandelic acid typically involves multi-step organic transformations starting from commercially available precursors such as mandelic acid or 2-bromoacrylic acid. Key steps include esterification followed by bromination or acylation reactions to introduce the desired substituents at specific positions on the molecule. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields. These developments align with global trends toward greener chemistry practices, ensuring that processes remain economically viable while minimizing environmental impact.

The future prospects for 2-(2-Bromopropanoyl)-5-hydroxymandelic acid are promising, given its broad utility across multiple domains of chemical research. As computational methods improve, virtual screening techniques will likely be employed more frequently to identify new applications for this compound or its derivatives. Moreover, collaborations between academia and industry will continue to drive innovation by combining experimental expertise with computational modeling capabilities.

In conclusion, 2-(2-Bromopropanoyl)-5-hydroxymandelic acid (CAS No.1804251-37-3) represents a versatile and valuable compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it an excellent scaffold for designing molecules with tailored biological activities, while its reactivity allows for diverse synthetic manipulations. As research progresses, this compound is poised to play an increasingly important rolein addressing global challenges related to healthand sustainability.